1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride

• IUPAC Name: 1-(2-methylsulfonylpyrimidin-4-yl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C8H11N3O2S.ClH/c1-14(12,13)7-10-5-2-6(11-7)8(9)3-4-8;/h2,5H,3-4,9H2,1H3;1H
• InChI Key: SNBSICOGHHRJIH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=CC(=N1)C2(CC2)N.Cl
• Molecular Formula: C8H12ClN3O2S
• Molecular Weight: 249.72 g/mol

Description

1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride (MPCP) is a novel small molecule that has recently emerged as a promising tool for use in a variety of scientific research applications. MPCP has a wide range of potential uses, including biochemistry and physiology research, drug discovery and development, and laboratory experiments.

Mechanism of Action

1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride is a small molecule that acts as an agonist of the G-protein coupled receptor (GPCR) family. When 1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride binds to a GPCR, it acts as a signal transduction molecule that activates the GPCR, which in turn triggers a cascade of biochemical and physiological changes within the cell.
Biochemical and Physiological Effects
1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects, including the activation of various GPCRs, the stimulation of cell growth and differentiation, the modulation of gene expression, and the regulation of metabolic pathways. In addition, 1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has been shown to have anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has several advantages for use in laboratory experiments, including its small size, low cost, and ease of synthesis. However, there are also some limitations to its use, such as its limited solubility in water and its potential for toxicity.

Future Directions

1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has a wide range of potential future applications, including the development of novel therapeutics, the study of cellular signaling pathways, and the development of new laboratory techniques. In addition, 1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride could be used to study the effects of various hormones and other biochemical agents on cellular processes, as well as to develop new methods for drug delivery. Finally, 1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride could be used to study the effects of various environmental toxins and pollutants on cellular processes.

Synthesis Methods

1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride can be synthesized via a variety of methods, including a novel one-pot synthesis. This method involves the reaction of 1-chloro-2-methanesulfonylpyrimidine and cyclopropan-1-amine in the presence of a base, such as sodium hydroxide. The reaction is carried out at a temperature of 80°C for 4 hours, and the product is then purified by column chromatography.

Scientific Research Applications

1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has been used in a variety of scientific research applications, including drug discovery and development, biochemistry and physiology research, and laboratory experiments. In drug discovery and development, 1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has been used to identify novel small molecules that may act as potential therapeutic agents. In biochemistry and physiology research, 1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has been used to study the effects of various hormones and other biochemical agents on cellular processes. In laboratory experiments, 1-(2-methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine hydrochloride has been used to study the effects of various chemical agents on cellular processes.